6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

• IUPAC Name: 6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• InChI: InChI=1S/C14H12N2O2/c15-7-8-3-1-5-10-9-4-2-6-11(9)13(14(17)18)16-12(8)10/h1-5,9,11,13,16H,6H2,(H,17,18)
• InChI Key: AKXRGWQPLHQHOZ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C(C=CC=C23)C#N)C(=O)O
• Molecular Formula: C14H12N2O2
• Molecular Weight: 240.26 g/mol

Description

6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C14H12N2O2 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Biological Activity

6-Cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid (CAS No. 957033-29-3) is a compound of interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C14H12N2O2
• Molecular Weight : 240.26 g/mol
• Structure : The compound features a cyclopentaquinoline core with a carboxylic acid and cyano substituents, which are critical for its biological activity.

Anticancer Activity

Recent studies have evaluated the anticancer potential of various quinoline derivatives, including 6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid. The compound has shown promising results in inhibiting tumor cell proliferation across several cancer types:

• Cell Lines Tested :
  • Cervical (HeLa)
  • Breast (MCF7)
  • Colorectal (SW480, HCT116)

In one study, quinoline derivatives exhibited selective cytotoxicity against MCF7 cells with IC50 values significantly lower than those of standard chemotherapeutics like cisplatin .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. In vitro assays demonstrated that it could reduce lipopolysaccharide (LPS)-induced inflammation in RAW264.7 mouse macrophages. The observed half-maximal inhibitory concentration (IC50) values indicated that it possesses considerable anti-inflammatory activity comparable to traditional non-steroidal anti-inflammatory drugs (NSAIDs) .

The proposed mechanisms for the biological activity of 6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid include:

• Inhibition of Kinases : Similar compounds have been shown to inhibit DYRK1A and other kinases involved in cell signaling pathways related to cancer and inflammation .
• Chelation with Divalent Metals : The carboxylic acid group may facilitate chelation with metal ions, enhancing the compound's interaction with biological targets .

Summary of Biological Activities

Activity Type	Cell Lines/Models	IC50 Values	References
Anticancer	MCF7, HeLa	<10 µM
Anti-inflammatory	RAW264.7 Macrophages	5-20 µM

Study 1: Anticancer Assessment

In a controlled study examining the effects of various quinoline derivatives on cancer cell lines, 6-cyano-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid was found to significantly inhibit growth in MCF7 cells over a 72-hour incubation period. The study highlighted its potential as a lead compound for further development in cancer therapeutics .

Study 2: Inflammatory Response Modulation

Another study focused on the anti-inflammatory properties of this compound demonstrated that treatment with varying concentrations resulted in a dose-dependent decrease in pro-inflammatory cytokines in LPS-stimulated macrophages. This suggests a mechanism that could be leveraged for therapeutic applications in inflammatory diseases .